![molecular formula C19H22F2N4O4S B2416541 Ethyl 4-(2-((4-(difluoromethoxy)phenyl)amino)thiazole-4-carboxamido)piperidine-1-carboxylate CAS No. 1170843-62-5](/img/structure/B2416541.png)
Ethyl 4-(2-((4-(difluoromethoxy)phenyl)amino)thiazole-4-carboxamido)piperidine-1-carboxylate
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Description
Ethyl 4-(2-((4-(difluoromethoxy)phenyl)amino)thiazole-4-carboxamido)piperidine-1-carboxylate is a useful research compound. Its molecular formula is C19H22F2N4O4S and its molecular weight is 440.47. The purity is usually 95%.
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Scientific Research Applications
Antimicrobial Applications
Compounds with structural similarities to Ethyl 4-(2-((4-(difluoromethoxy)phenyl)amino)thiazole-4-carboxamido)piperidine-1-carboxylate have been explored for their antimicrobial potential. For example, a series of ethyl-4-(4-((substituted benzyl)amino)piperidin-1-yl)-2-(phenyl/pyridyl)thiazole-5-carboxylates were synthesized and showed promising activity against Mycobacterium tuberculosis, highlighting their potential as antituberculosis agents (Jeankumar et al., 2013). Furthermore, certain derivatives have exhibited good to moderate antimicrobial activity against various test microorganisms, suggesting their use in developing new antimicrobial agents (Başoğlu et al., 2013).
Anticancer Applications
This compound and its analogues have been studied for their anticancer potential. Piperidine-4-carboxylic acid ethyl ester-appended 1,3,4-oxadiazole hybrids were synthesized and evaluated as anticancer agents, with some compounds exhibiting strong anticancer activities relative to doxorubicin, indicating their potential in cancer treatment (Rehman et al., 2018).
Synthetic Methodologies for Heterocyclic Compounds
Research on this compound has contributed to the development of new synthetic methodologies for creating diverse heterocyclic compounds. This includes the synthesis of various thiazole and pyridine derivatives, which are key structures in many pharmaceuticals and bioactive molecules (Honey et al., 2012).
properties
IUPAC Name |
ethyl 4-[[2-[4-(difluoromethoxy)anilino]-1,3-thiazole-4-carbonyl]amino]piperidine-1-carboxylate |
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InChI |
InChI=1S/C19H22F2N4O4S/c1-2-28-19(27)25-9-7-13(8-10-25)22-16(26)15-11-30-18(24-15)23-12-3-5-14(6-4-12)29-17(20)21/h3-6,11,13,17H,2,7-10H2,1H3,(H,22,26)(H,23,24) |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AMPOTCLOHKYZPV-UHFFFAOYSA-N |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)N1CCC(CC1)NC(=O)C2=CSC(=N2)NC3=CC=C(C=C3)OC(F)F |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H22F2N4O4S |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
440.5 g/mol |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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